Cas no 1209798-54-8 (N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1209798-54-8
• MF: C₁₈H₂₈N₂OS
• MW: 320.492723464966
• CID: 5681449
• PubChem ID: 27148217
• Update Time: 2025-10-22

N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583135
• 1209798-54-8
• N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• Z137013130
• AKOS033295517

• Inchi： 1S/C18H28N2OS/c1-5-18(2,3)13-8-10-14(11-9-13)20-16(21)15-7-6-12-19-17(15)22-4/h6-7,12-14H,5,8-11H2,1-4H3,(H,20,21)
• InChI Key： CASOCGRUQKEPHE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1CCC(CC1)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 320.19223469g/mol
• Monoisotopic Mass: 320.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.3Ų

Additional information on N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide

N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1209798-54-8): An Overview

N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1209798-54-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide is characterized by a cyclohexyl ring substituted with a 2-methylbutan-2-yl group, a pyridine ring, and a methylsulfanyl group attached to the pyridine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed study.

Recent research has focused on the pharmacological properties of N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide has also shown promise in the treatment of neurodegenerative diseases. A 2020 study in the journal Neuropharmacology reported that this compound can modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate NMDA receptors without causing significant side effects makes N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide a potential lead compound for further drug development.

The synthesis of N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide has been extensively studied, with several efficient routes being reported in the literature. One common approach involves the reaction of 4-(1,1-dimethylethyl)cyclohexanamine with 3-chloro-N-methylthiopyridine carboxylic acid chloride. This method provides high yields and purity, making it suitable for large-scale production. The synthetic route is well-documented and can be adapted to produce derivatives with modified functional groups, thereby expanding the potential applications of this class of compounds.

In terms of safety and toxicity, preliminary studies suggest that N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide has a favorable safety profile. However, further investigations are needed to fully understand its long-term effects and potential side effects. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models.

The potential therapeutic applications of N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide are diverse and promising. In addition to its anti-inflammatory and neuroprotective properties, recent research has explored its potential as an antiviral agent. A study published in Antiviral Research in 2019 found that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). This broad-spectrum antiviral activity makes it a candidate for further investigation as a potential antiviral drug.

To further advance the development of N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide, ongoing clinical trials are essential. These trials will provide critical data on its efficacy, safety, and optimal dosing regimens in human subjects. Several Phase I trials are currently underway to evaluate the pharmacokinetics and pharmacodynamics of this compound in healthy volunteers. Preliminary results from these trials have been encouraging, with no major adverse events reported.

In conclusion, N-[4-(2-methylbutan-2-yl)cyclohexyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1209798-54-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.